Cas no 494826-81-2 (ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate)

• Product Name: ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate
• CAS No: 494826-81-2
• MF: C₁₉H₂₃NO₄S
• MW: 361.455224275589
• CID: 5954593
• PubChem ID: 1019846
• Update Time: 2025-10-28

ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate
• ethyl 4-{[(4-tert-butylphenyl)sulfonyl]amino}benzoate
• Benzoic acid, 4-[[[4-(1,1-dimethylethyl)phenyl]sulfonyl]amino]-, ethyl ester
• ethyl 4-(4-(tert-butyl)phenylsulfonamido)benzoate
• Oprea1_389625
• 494826-81-2
• Oprea1_447093
• F1565-0061
• AN-652/42425891
• AKOS001041156
• Z45657323
• ethyl 4-[(4-tert-butylphenyl)sulfonylamino]benzoate

• Inchi： 1S/C19H23NO4S/c1-5-24-18(21)14-6-10-16(11-7-14)20-25(22,23)17-12-8-15(9-13-17)19(2,3)4/h6-13,20H,5H2,1-4H3
• InChI Key： CZYGHAWGQXERSS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NS(C2=CC=C(C(C)(C)C)C=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 361.13477939g/mol
• Monoisotopic Mass: 361.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 486.5±55.0 °C(Predicted)
• pka: 7.53±0.10(Predicted)

Additional information on ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate

Ethyl 4-(4-tert-Butylbenzenesulfonamido)benzoate (CAS No. 494826-81-2): A Comprehensive Overview

Ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate (CAS No. 494826-81-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzenesulfonamide moiety and an ester functional group. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study in the development of novel drugs.

The benzenesulfonamide group in ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate is known for its ability to interact with various biological targets, particularly enzymes and receptors involved in metabolic pathways and signaling cascades. This property has led to its exploration in the treatment of diseases such as diabetes, obesity, and cardiovascular disorders. Recent studies have highlighted the compound's potential as a potent inhibitor of specific enzymes, which could lead to new therapeutic strategies.

The ester functional group in the compound adds another layer of complexity and versatility. Ester groups are often used in drug design to improve the solubility, stability, and bioavailability of compounds. In the case of ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate, the ester group may enhance its ability to cross biological membranes, thereby improving its pharmacokinetic properties. This makes it an attractive candidate for further optimization and development into a viable pharmaceutical product.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate. These studies have helped researchers understand how subtle changes in the molecular structure can affect the compound's biological activity and selectivity. For instance, modifications to the tert-butyl group or the benzene ring can significantly alter the compound's binding affinity to target proteins, which is crucial for optimizing its therapeutic potential.

In addition to its potential therapeutic applications, ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate has also been studied for its use as a synthetic intermediate in organic synthesis. Its versatile reactivity and stability make it a useful building block for constructing more complex molecules with diverse functionalities. This aspect of the compound's utility has broadened its relevance beyond pharmaceutical research into areas such as materials science and chemical engineering.

Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. For example, a closely related compound has demonstrated significant anti-inflammatory effects in preclinical models of arthritis. These findings suggest that ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate may have similar therapeutic benefits, warranting further investigation through well-designed clinical trials.

The synthesis of ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, esterification, and sulfonation steps. Advances in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for sustainable pharmaceutical production.

In conclusion, ethyl 4-(4-tert-butylbenzenesulfonamido)benzoate (CAS No. 494826-81-2) is a multifaceted compound with significant potential in both pharmaceutical research and organic synthesis. Its unique structural features, coupled with recent advancements in computational modeling and synthetic methods, position it as a promising candidate for further exploration and development. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing medical treatments and chemical technologies.